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Compound of Interest

(S)-3-aminopiperidin-2-one
Compound Name:
hydrochloride

Cat. No.: B569101

Abstract

This technical guide provides a detailed analysis of the molecular weight of (S)-3-
aminopiperidin-2-one hydrochloride, a compound of interest in pharmaceutical research and
development. The document outlines the molecular formula and presents a comprehensive
breakdown of its elemental composition. All quantitative data is summarized in a structured
table for clarity and ease of reference by researchers, scientists, and drug development
professionals. A logical workflow for the molecular weight calculation is also provided.

Introduction

An accurate determination of molecular weight is a fundamental prerequisite for a wide range
of scientific applications, including stoichiometry, solution preparation, and analytical
characterization. This guide focuses on (S)-3-aminopiperidin-2-one hydrochloride, detailing
the calculation of its molecular weight based on its elemental constituents.

Molecular Formula and Structure

The chemical formula for (S)-3-aminopiperidin-2-one hydrochloride is CsH11CIN2O.[1] This
formula indicates that each molecule is composed of carbon, hydrogen, chlorine, nitrogen, and
oxygen atoms. The hydrochloride salt is formed from the parent compound, (S)-3-
aminopiperidin-2-one (CsH10N20)[2][3][4][5], and one equivalent of hydrogen chloride (HCI).
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Calculation of Molecular Weight

The molecular weight is the sum of the atomic weights of all atoms in the molecule. The
calculation is based on the molecular formula CsH1:CIN20 and the standard atomic weights of
the constituent elements.

Elemental Composition and Atomic Weights

The following table provides a detailed breakdown of the molecular weight calculation for (S)-3-
aminopiperidin-2-one hydrochloride.

] . Total

Atomic Weight o
Element Symbol Count Contribution (

(g/mol)

g/mol )

Carbon C 5 12.011 60.055
Hydrogen H 11 1.008 11.088
Chlorine Cl 1 35.453 35.453
Nitrogen N 2 14.007 28.014
Oxygen O 1 15.999 15.999

Total 150.609

Note: Atomic weights are based on IUPAC standard atomic weights.

Based on this calculation, the molecular weight of (S)-3-aminopiperidin-2-one hydrochloride
is approximately 150.61 g/mol .[1]

Logical Workflow for Molecular Weight
Determination

The following diagram illustrates the logical process for determining the molecular weight of a
chemical compound from its formula.
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Inputs

Molecular Formula
(S)-3-aminopiperidin-2-one hydrochloride Standard Atomic Weights (IUPAC)
CsH11CIN20

4 )

Process

Identify Constituent Elements
(C,H,CILN, O)

Count Atoms of Each Element
C=5, H=11, CI=1, N=2, O=1

Y

G/Iultiply Atom Count by Atomic Weight for Each EIemenD
- J
4 Output )

Sum Contributions of All Elements

Final Molecular Weight
150.61 g/mol

J

Click to download full resolution via product page
Caption: Logical workflow for molecular weight calculation.

Conclusion

This guide has detailed the determination of the molecular weight of (S)-3-aminopiperidin-2-
one hydrochloride. By systematically identifying the elemental composition from the molecular
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formula and utilizing standard atomic weights, the molecular weight is calculated to be 150.61
g/mol . This value is a critical parameter for any quantitative work involving this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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